2-Benzylmaleic acid

• Molecular Formula: C11H10O4
• Molecular Weight: 206.19 g/mol
• IUPAC Name: (Z)-2-benzylbut-2-enedioic acid
• InChI: InChI=1S/C11H10O4/c12-10(13)7-9(11(14)15)6-8-4-2-1-3-5-8/h1-5,7H,6H2,(H,12,13)(H,14,15)/b9-7-
• InChI Key: PGHYAIXOPQQRJA-CLFYSBASSA-N
• Isomeric SMILES: C1=CC=C(C=C1)C/C(=C/C(=O)O)/C(=O)O
• Canonical SMILES: C1=CC=C(C=C1)CC(=CC(=O)O)C(=O)O
• Synonyms: enzylmaleic acid; Z-(phenylmethyl)butenedioic acid

Description

Maleic acid (HOOC-CH=CH-COOH) is a dicarboxylic acid with a conjugated double bond. Comparisons with structurally related compounds, such as 2-Benzylmalonic acid (), 2-aminobenzoic acid (), and 2-(Benzylamino)acetic acid (), provide insights into the influence of substituents and functional groups on physicochemical properties .

Comparison with Similar Compounds

Structural and Functional Group Differences

The following table highlights key structural distinctions:

Compound	Core Structure	Substituent/Functional Group	Molecular Weight	Key Features
2-Benzylmaleic acid	Maleic acid backbone	Benzyl at C2; conjugated double bond	~222.23 (calc.)	High acidity due to two -COOH groups; potential for isomerization
2-Benzylmalonic acid	Malonic acid backbone	Benzyl at C2; two -COOH groups	208.21 ()	Enhanced steric effects; β-ketoacid-like reactivity
2-Aminobenzoic acid	Benzoic acid backbone	-NH₂ at C2; -COOH at C1	137.14 ()	Amphoteric properties; thermal stability (ΔfH°solid = -514.8 kJ/mol)
2-(Benzylamino)acetic acid	Glycine backbone	Benzyl-NH at C2; -COOH at C1	165.19 ()	Zwitterionic behavior; pharmaceutical intermediate

Acidity and Solubility

• Maleic vs. Malonic Acid Derivatives : Maleic acid (pKa₁ ~1.9, pKa₂ ~6.1) is more acidic than malonic acid (pKa₁ ~2.8, pKa₂ ~5.7) due to conjugation stabilizing the deprotonated form. Benzyl substitution may reduce solubility in polar solvents compared to parent acids.
• 2-Aminobenzoic Acid: Exhibits lower aqueous solubility than benzoic acid due to intramolecular hydrogen bonding between -NH₂ and -COOH groups .

Thermal Stability and Reactivity

• 2-Aminobenzoic Acid: Solid-state formation enthalpy (ΔfH°solid = -514.8 kJ/mol) and combustion enthalpy (ΔcH°solid = -3088 kJ/mol) indicate high thermal stability ().
• 2-Benzylmalonic Acid : Likely undergoes decarboxylation under heat, similar to malonic acid derivatives, forming benzylacetic acid derivatives .

Research Findings and Data Gaps

• Synthetic Challenges : Benzyl substitution on maleic acid may complicate synthesis due to steric hindrance and isomerization risks (maleic to fumaric acid).
• Data Limitations: No experimental data on 2-Benzylmaleic acid’s properties were found in the evidence; predictions are based on structural analogs.

Q & A

Q. What are the validated synthetic routes for 2-Benzylmaleic acid, and how can reaction conditions be optimized for yield?

• Methodological Answer: A common synthesis involves Friedel-Crafts acylation using benzene and maleic anhydride derivatives, catalyzed by Lewis acids like AlCl₃. Reaction optimization requires controlling stoichiometry (e.g., molar ratios of reactants to catalyst) and temperature (typically 50–80°C). Post-reaction, purification via recrystallization or column chromatography is critical to isolate the product . Yield improvements may involve solvent selection (e.g., non-polar solvents to stabilize intermediates) and inert atmosphere use to prevent side reactions.

Q. How can researchers characterize the purity and structural integrity of 2-Benzylmaleic acid?

• Methodological Answer: Combine spectroscopic techniques:

• ¹H/¹³C NMR to confirm benzyl and maleic acid moieties (e.g., aromatic protons at δ 7.2–7.5 ppm, maleic acid protons as doublets near δ 6.3 ppm).
• FT-IR for functional groups (e.g., C=O stretch at ~1700 cm⁻¹, C-O at ~1250 cm⁻¹).
• HPLC or melting point analysis for purity assessment. Cross-reference data with literature values from authoritative databases like NIST Chemistry WebBook .

Q. What are the key stability considerations for 2-Benzylmaleic acid under varying pH and temperature?

• Methodological Answer: Stability studies should include:

• pH-dependent degradation assays (e.g., incubate in buffers ranging from pH 2–12 at 25°C and 37°C). Monitor degradation via UV-Vis spectroscopy or LC-MS.
• Thermogravimetric analysis (TGA) to assess thermal decomposition thresholds.
• Hygroscopicity tests to evaluate moisture sensitivity. Data should be compared to structurally similar compounds (e.g., benzilic acid derivatives) .

Advanced Research Questions

Q. How does 2-Benzylmaleic acid interact with enzymatic systems, and what experimental controls are essential for such studies?

• Methodological Answer: To evaluate enzyme inhibition (e.g., dehydrogenases or hydrolases):

• Use Michaelis-Menten kinetics with varying substrate concentrations and fixed inhibitor (2-Benzylmaleic acid) levels.
• Include positive controls (e.g., known inhibitors like maleic acid) and negative controls (enzyme activity without inhibitor).
• Account for pH effects, as the compound’s acidity may alter enzyme active-site protonation states .

Q. What computational strategies can predict the reactivity of 2-Benzylmaleic acid in catalytic systems?

• Methodological Answer:

• Density Functional Theory (DFT) calculations to model electron distribution and reactive sites (e.g., electrophilic maleic acid carbons).
• Molecular docking simulations to assess binding affinities with biological targets (e.g., enzymes).
• Validate predictions with experimental data (e.g., kinetic isotope effects or Hammett plots) .

Q. How should researchers address contradictions in reported data on 2-Benzylmaleic acid’s phase behavior?

• Methodological Answer:

• Perform reproducibility studies under standardized conditions (e.g., identical solvent systems, heating rates for DSC).
• Analyze discrepancies using systematic review frameworks (e.g., Cochrane guidelines for data harmonization) .
• Publish raw datasets (e.g., crystallographic data or phase diagrams) in open-access repositories for peer validation .

Data Analysis and Reporting Guidelines

Q. What statistical methods are appropriate for analyzing dose-response relationships involving 2-Benzylmaleic acid?

• Methodological Answer:

• Use non-linear regression (e.g., log-dose vs. response) to calculate EC₅₀/IC₅₀ values.
• Apply ANOVA with post-hoc tests (e.g., Tukey’s HSD) for multi-group comparisons.
• Report confidence intervals and effect sizes to avoid overinterpretation of marginal significance .
  

Q. How to ethically document and report adverse events in studies involving 2-Benzylmaleic acid?

• Methodological Answer:

• Follow IRB protocols for human/animal studies, including immediate reporting of toxicity (e.g., respiratory distress or dermal irritation).
• Reference Safety Data Sheets (SDS) for emergency measures (e.g., eye flushing with water for 15+ minutes upon exposure) .